Cas no 2229336-97-2 (tert-butyl N-2-(1H-1,3-benzodiazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(1H-1,3-benzodiazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229336-97-2
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• CID: 6310505
• PubChem ID: 165778319
• Update Time: 2025-05-20

tert-butyl N-2-(1H-1,3-benzodiazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1H-1,3-benzodiazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate
• tert-butyl N-[2-(1H-1,3-benzodiazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate
• EN300-1886766
• 2229336-97-2

• Inchi： 1S/C16H21N3O3/c1-15(2,3)22-14(21)19(5)16(4,9-20)11-6-7-12-13(8-11)18-10-17-12/h6-10H,1-5H3,(H,17,18)
• InChI Key： CFPKDSRFKQORNP-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1=CC=C2C(=C1)NC=N2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.15829154g/mol
• Monoisotopic Mass: 303.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.3Ų

Additional information on tert-butyl N-2-(1H-1,3-benzodiazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-2-(1H-1,3-benzodiazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229336-97-2)

tert-butyl N-2-(1H-1,3-benzodiazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229336-97-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug discovery and development.

The molecular structure of tert-butyl N-2-(1H-1,3-benzodiazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate includes a benzodiazolyl moiety, which is known for its versatility in medicinal chemistry. This moiety is often associated with compounds that exhibit pharmacological activity, making it a valuable building block in the design of new therapeutic agents. The tert-butyl carbamate group further enhances the compound's stability, which is crucial for its handling and storage in laboratory settings.

One of the most searched questions related to this compound is: "What are the applications of tert-butyl N-2-(1H-1,3-benzodiazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate in drug discovery?" This reflects the growing interest in its potential uses. The compound is frequently employed as an intermediate in the synthesis of small molecule inhibitors and protease inhibitors, which are critical in treating various diseases, including viral infections and cancers.

Another hot topic in the scientific community is the optimization of synthetic routes for compounds like tert-butyl N-2-(1H-1,3-benzodiazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate. Researchers are exploring more efficient and sustainable methods to produce this compound, aiming to reduce costs and environmental impact. This aligns with the broader trend of green chemistry and sustainable practices in the pharmaceutical industry.

The compound's physicochemical properties, such as solubility and stability, are also frequently discussed. These properties are essential for determining its suitability in various formulations. For instance, its lipophilicity can influence its absorption and distribution in biological systems, which is a key consideration in drug development.

In addition to its pharmaceutical applications, tert-butyl N-2-(1H-1,3-benzodiazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate is also studied for its potential in material science. Its unique structure can contribute to the development of novel polymers and coatings with specific properties, such as enhanced durability or biocompatibility.

The market demand for this compound is steadily increasing, driven by its diverse applications. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards. This is particularly important for researchers who require high-purity intermediates for their experiments.

For those looking to purchase tert-butyl N-2-(1H-1,3-benzodiazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate, it is crucial to source it from reputable suppliers who provide detailed analytical data, such as NMR and HPLC results. This ensures the compound's quality and consistency, which are vital for reproducible research outcomes.

In summary, tert-butyl N-2-(1H-1,3-benzodiazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229336-97-2) is a compound of significant interest in both academic and industrial research. Its unique structure and versatile applications make it a valuable tool in drug discovery, material science, and beyond. As research continues to uncover new potentials for this compound, its importance in the scientific community is expected to grow even further.